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Compound of Interest

Compound Name: 1,1-Diphenylbutane

Cat. No.: B1605752

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermophysical properties of
1,4-diphenylbutane. The information is compiled from various scientific databases and
chemical supplier information, offering a centralized resource for professionals in research and
development. This document presents key quantitative data in structured tables, details
common experimental methodologies for property determination, and includes a visual
workflow for the experimental process.

Core Thermophysical Property Data

The following tables summarize the available quantitative data for the key thermophysical
properties of 1,4-diphenylbutane.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula CieH1s [1]

Molecular Weight 210.31 g/mol [1]

Appearance White c.rystals. or colorless Be

crystalline solid

CAS Number 1083-56-3 [1]
Table 2: Thermal Properties

Property Value Conditions Source(s)

Melting Point 52-53°C [21[31[41[5]

52°C [6]

57-61°C [7]

Boiling Point 317°C Atmospheric Pressure ]

(760 mmHg)

122-128°C 2 mmHg [2][3][4][5]

approx. 430°C [7]

Flash Point 151.3°C [2][3]
Table 3: Density

Property Value Source(s)

Density 0.973 g/cm?3 [21[4]

0.9880 g/cm? (estimate)

[5117]

Table 4: Critically Evaluated Data Availability from NIST/TRC Web Thermo Tables
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The following properties have been critically evaluated and are available through the NIST/TRC
Web Thermo Tables. The data is typically presented as a function of temperature and/or

pressure.
Property Temperature Range No: of Experimental Data
Points

Liquid Density 325.4 Kto 792 K 1

Liquid Viscosity 332.975 K to 790 K 4

Liquid Thermal Conductivity 330Kto 710 K Not specified

Vapor Pressure 325.4 Kto 792 K Not specified

Heat Capacity (Liquid) Not specified Not specified

Experimental Protocols for Thermophysical
Property Determination

While specific experimental details for the cited data on 1,4-diphenylbutane are not readily
available in the public domain, this section outlines the general, widely accepted methodologies
used to determine the key thermophysical properties of liquids and solids.

Density Measurement

Method: Pycnometry

A common and precise method for determining the density of liquids and solids is by using a
pycnometer, a glass flask with a specific, accurately known volume.

e Preparation: The pycnometer is thoroughly cleaned, dried, and its mass is accurately
measured (m_pyc).

o Calibration: The pycnometer is filled with a reference liquid of known density (e.g., deionized
water) at a constant temperature. The mass of the filled pycnometer is measured
(m_pyc+ref), and the volume of the pycnometer (V_pyc) is calculated.
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Sample Measurement: The pycnometer is emptied, dried, and filled with the sample liquid
(1,4-diphenylbutane in its molten state if necessary) at the same constant temperature. The
mass of the pycnometer with the sample is determined (m_pyc+sample).

Calculation: The density of the sample (p_sample) is calculated using the formula: p_sample
= (m_pyc+sample - m_pyc) / V_pyc

Viscosity Measurement
Method: Capillary Viscometry (e.g., Ubbelohde Viscometer)

Capillary viscometers are widely used to measure the kinematic viscosity of liquids. The
Ubbelohde viscometer is a common type.

Sample Preparation: A known volume of the liquid sample is introduced into the viscometer.

Thermal Equilibration: The viscometer is placed in a constant-temperature bath until the
sample reaches the desired temperature.

Measurement: The liquid is drawn up into the capillary tube by suction. The time it takes for
the liquid to flow between two marked points on the capillary under the influence of gravity is
measured.

Calculation: The kinematic viscosity (v) is calculated by multiplying the flow time (t) by the
viscometer constant (C), which is determined by calibrating with a liquid of known viscosity: v
= C * t. The dynamic viscosity (n) can then be calculated by multiplying the kinematic
viscosity by the density (p) of the liquid at that temperature: n=v * p.

Thermal Conductivity Measurement

Method: Transient Hot-Wire Method

The transient hot-wire method is a precise and widely used technique for measuring the
thermal conductivity of fluids.

o Apparatus: A thin platinum wire is submerged in the liquid sample. This wire serves as both a
heating element and a temperature sensor.
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o Measurement: A step-wise electrical current is passed through the wire, causing its
temperature to rise. The rate of this temperature increase is precisely measured over a short
period (typically a few seconds).

o Principle: The rate at which the wire's temperature increases is related to the thermal
conductivity of the surrounding fluid. A fluid with higher thermal conductivity will dissipate the
heat from the wire more effectively, resulting in a slower temperature rise.

o Calculation: The thermal conductivity is determined from the slope of the line plotting the
temperature increase versus the logarithm of time, based on the theory of transient heat
conduction.

Heat Capacity Measurement

Method: Differential Scanning Calorimetry (DSC)

DSC is a thermal analysis technique used to measure the amount of heat required to change
the temperature of a sample.

o Sample Preparation: A small, accurately weighed amount of the sample is sealed in a
sample pan. An empty pan is used as a reference.

o Measurement: The sample and reference pans are placed in the DSC instrument and heated
or cooled at a controlled rate over a defined temperature range.

e Principle: The instrument measures the difference in heat flow required to maintain the
sample and reference at the same temperature. This difference is proportional to the heat
capacity of the sample.

» Calculation: The specific heat capacity of the sample is calculated by comparing the heat
flow signal of the sample to that of a known standard (e.g., sapphire) under the same
experimental conditions.

Vapor Pressure Measurement
Method: Knudsen Effusion Method

For substances with low vapor pressure, the Knudsen effusion method is a common technique.
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o Apparatus: A small amount of the sample is placed in a temperature-controlled effusion cell,
which has a small orifice.

e Measurement: The cell is placed in a high-vacuum chamber. The rate of mass loss of the
sample due to effusion (the escape of vapor through the orifice) is measured over time using
a microbalance.

e Principle: The rate of effusion is directly proportional to the vapor pressure of the substance
at that temperature.

o Calculation: The vapor pressure is calculated from the rate of mass loss, the area of the
orifice, the temperature, and the molecular weight of the substance using the Hertz-Knudsen
equation.

Generalized Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of
thermophysical properties.

Caption: Generalized workflow for thermophysical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diphenylbutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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